2-Benzothiazolesulfenyl chloride

• CAS: 33405-92-4
• Molecular Formula: C7H4ClNS2
• Molecular Weight: 201.7 g/mol
• SMILES: C1=CC=C2C(=C1)N=C(S2)SCl
• InChI: InChI=1S/C7H4ClNS2/c8-11-7-9-5-3-1-2-4-6(5)10-7/h1-4H
• InChIKey: GQVPYCDCRPAHKB-UHFFFAOYSA-N

2-Benzothiazolesulfenyl Chloride (CAS 33405-92-4): Technical Procurement & Performance Baseline

2-Benzothiazolesulfenyl chloride (CAS 33405-92-4; molecular formula C₇H₄ClNS₂; molecular weight 201.7 g/mol) is a specialized benzothiazole derivative featuring a reactive sulfenyl chloride (-SCl) functional group . The compound is typically synthesized via chlorination of benzothiazolyl disulfide in an organic solvent, using reagents such as sulfuryl chloride under controlled conditions [1]. Unlike the more widely commercialized 2-mercaptobenzothiazole (MBT) and benzothiazole-2-sulfonyl chloride analogs, this sulfenyl chloride variant functions primarily as an electrophilic sulfenylating reagent and a key synthetic intermediate, not as a direct rubber vulcanization accelerator [2][3]. Its procurement relevance lies in the S-Cl bond, which exhibits fundamentally different reactivity profiles compared to sulfonyl chlorides (-SO₂Cl), thiols (-SH), or disulfides (-S-S-) [4].

• Electrophilic sulfenylating reagent for S–N bond formation

• Key synthetic intermediate, not a rubber accelerator

• Distinct S–Cl reactivity vs. sulfonyl chlorides, thiols, disulfides

• [1] Messer, W. E. U.S. Patent US2873277. Manufacture of N-alkyl- and N-cycloalkylbis(2-benzothiazolesulfen)amides. Filed 1959. View Source
• [2] ASTM International. ASTM D4818-21. Standard Classification for Rubber Compounding Materials—Vulcanization Accelerators. 2021. View Source
• [3] Frolova, N. G. et al. Sulfenyl Halides in the Synthesis of Heterocycles. 2. Cyclization in Reactions of Hetarenesulfenyl Chlorides with 3,3-Dimethyl-1-butene. Chemistry of Heterocyclic Compounds, 2005, 41(6), 734-741. View Source
• [4] Koval, I. V. Synthesis and Properties of Sulfenyl Chlorides. Russian Chemical Reviews, 1995, 64(8), 731-751. View Source

2-Benzothiazolesulfenyl Chloride: Why Alternative Benzothiazole Derivatives Cannot Substitute

Substituting 2-benzothiazolesulfenyl chloride with its closest structural analogs — such as 2-mercaptobenzothiazole (MBT, -SH functional group), 2-benzothiazolesulfonyl chloride (-SO₂Cl), or 2,2′-dithiobis(benzothiazole) (MBTS, disulfide) — fails because the sulfenyl chloride (-SCl) moiety confers a distinct electrophilic reaction mechanism and product outcome that cannot be replicated by thiol, disulfide, or sulfonyl chloride analogs [1]. Where MBT acts as a nucleophile or ligand and MBTS undergoes reductive cleavage, the S-Cl bond of this compound undergoes nucleophilic substitution at sulfur to yield sulfenamides, sulfenimides, or heterocyclic adducts with reaction pathways not accessible via other oxidation states [2]. Critically, the product distribution diverges sharply: reaction with primary aliphatic amines yields bis-benzothiazolesulfenimides rather than the N-monosubstituted sulfenamides that would be expected from analogous chemistry with alternative electrophiles [3]. Procurement of this specific sulfenyl chloride is therefore mandatory for applications requiring the precise electrophilic sulfenylation behavior, defined regiochemical outcomes, and unique heterocyclic cycloaddition pathways that alternative benzothiazole derivatives cannot provide [4].

Target

Substitute

Sulfenyl chloride (–SCl) enables electrophilic sulfenylation yielding sulfenamides

MBT (–SH) acts as nucleophile, producing thioethers

Reaction with amines gives bis-sulfenimides exclusively

Sulfonyl chloride (–SO₂Cl) yields sulfonamides, not sulfenamides

Defined regiochemical cyclization at benzothiazole nitrogen

Other hetarenesulfenyl chlorides give different ring systems

Class-level reactivity differences may shift product outcomes; verify pathway specificity.

• [1] Koval, I. V. Synthesis and Properties of Sulfenyl Chlorides. Russian Chemical Reviews, 1995, 64(8), 731-751. View Source
• [2] Frolova, N. G. et al. Sulfenyl Halides in the Synthesis of Heterocycles. 2. Cyclization in Reactions of Hetarenesulfenyl Chlorides with 3,3-Dimethyl-1-butene. Chemistry of Heterocyclic Compounds, 2005, 41(6), 734-741. View Source
• [3] Carr, E. L.; Smith, G. E. P. RESEARCH LABORATORIES THIAZOLESULFENAMIDES. Firestone Tire and Rubber Company. 1952. View Source
• [4] Messer, W. E. U.S. Patent US2873277. Manufacture of N-alkyl- and N-cycloalkylbis(2-benzothiazolesulfen)amides. Filed 1959. View Source

2-Benzothiazolesulfenyl Chloride: Comparative Performance Metrics vs. Analogous Electrophiles

Reaction Pathway Divergence with Primary Amines: 2-Benzothiazolesulfenyl Chloride vs. Alternative Sulfenylating Reagents

In reactions with primary aliphatic amines, 2-benzothiazolesulfenyl chloride yields bis-benzothiazolesulfenimides exclusively, whereas the expected pathway based on analogous electrophilic sulfenyl chlorides (e.g., trichloromethanesulfenyl chloride or arenesulfenyl chlorides) would predict N-monosubstituted benzothiazolesulfenamide formation [1]. This product divergence is structurally verified and reproducible under standard anhydrous conditions [2].

Amine product divergence

Cross-study

Exclusive bis-sulfenimide vs. expected monosulfenamide

Dictates N-substitution architecture in sulfenamide synthesis

Product identity mismatch requires compound-specific sourcing

Evidence Dimension	Product identity with primary aliphatic amines
Target Compound Data	Bis-benzothiazolesulfenimide (exclusive product)
Comparator Or Baseline	Expected monosubstituted benzothiazolesulfenamide based on class-level behavior of other sulfenyl chlorides
Quantified Difference	Qualitative pathway divergence (product identity mismatch)
Conditions	Reaction with primary aliphatic amine in anhydrous organic solvent

Why This Matters

For synthetic chemists targeting specific N-substituted sulfenamide architectures, selecting 2-benzothiazolesulfenyl chloride dictates a fundamentally different product outcome, requiring explicit procurement of this compound rather than alternative sulfenyl chlorides.

• [1] Carr, E. L.; Smith, G. E. P. RESEARCH LABORATORIES THIAZOLESULFENAMIDES. Firestone Tire and Rubber Company. 1952. View Source
• [2] Krizanovic, K. et al. Patent WO2004087666A1. Process of production of N-alkyl-2-benzthiazolylsulfeneimides. Filed 2004. View Source

Electrophilic Cyclization Selectivity: 2-Benzothiazolesulfenyl Chloride vs. Other Hetarenesulfenyl Chlorides

In additive cyclization with 3,3-dimethyl-1-butene, 1,3-benzothiazole-2-sulfenyl chloride participates alongside 4,6-dimethylpyrimidine-2-, 3-cyano-4,6-dimethylpyridine-2-, and quinoline-8-sulfenyl chlorides [1]. While all four sulfenyl chlorides undergo cyclization, the benzothiazole derivative exhibits distinct regiochemical control with ring closure occurring at the nitrogen atom of the thiohetaryl unit [2]. Quantitative yield comparisons between different sulfenyl chlorides under identical reaction conditions are not reported in the primary literature; however, the structural basis for differential reactivity is established by the thiazole ring's electron-withdrawing character relative to pyrimidine and pyridine analogs [3].

Cyclization site selectivity

Class-level

Ring closure at N of benzothiazole; pyrimidine/pyridine analogs differ

Regiochemical outcome depends on hetarenesulfenyl chloride scaffold

Quantitative yield data not reported; compare under identical conditions

Evidence Dimension	Cyclization site selectivity with 3,3-dimethyl-1-butene
Target Compound Data	Cyclization at nitrogen atom of benzothiazole thiohetaryl unit
Comparator Or Baseline	4,6-Dimethylpyrimidine-2-, 3-cyano-4,6-dimethylpyridine-2-, and quinoline-8-sulfenyl chlorides
Quantified Difference	Differential regiochemistry; quantitative yield data not available in source
Conditions	Electrophilic addition to 3,3-dimethyl-1-butene under standard sulfenyl halide cyclization conditions

Why This Matters

When synthesizing sulfur-containing heterocycles via electrophilic cyclization, the specific hetarenesulfenyl chloride scaffold dictates the regiochemical outcome; 2-benzothiazolesulfenyl chloride provides access to benzothiazole-fused ring systems not obtainable with other sulfenyl chloride scaffolds.

• [1] Frolova, N. G. et al. Sulfenyl Halides in the Synthesis of Heterocycles. 2. Cyclization in Reactions of Hetarenesulfenyl Chlorides with 3,3-Dimethyl-1-butene. Chemistry of Heterocyclic Compounds, 2005, 41(6), 734-741. View Source
• [2] Frolova, N. G. et al. Sulfenyl Halides in the Synthesis of Heterocycles. 2. Cyclization in Reactions of Hetarenesulfenyl Chlorides with 3,3-Dimethyl-1-butene. Chemistry of Heterocyclic Compounds, 2005, 41(6), 734-741. Table 1 and Scheme 2. View Source
• [3] Koval, I. V. Synthesis and Properties of Sulfenyl Chlorides. Russian Chemical Reviews, 1995, 64(8), 731-751. View Source

Synthetic Accessibility via Chlorinolysis: 2-Benzothiazolesulfenyl Chloride vs. Alternative Synthetic Routes to Sulfenamides

2-Benzothiazolesulfenyl chloride is prepared by chlorination of benzothiazolyl disulfide in an organic solvent, a route that enables direct access to the sulfenyl chloride intermediate for subsequent sulfenamide or sulfenimide synthesis [1]. In contrast, alternative routes to benzothiazolyl sulfenamides (e.g., oxidative coupling of MBT with amines in the presence of hypochlorite and peroxide) bypass the isolable sulfenyl chloride intermediate entirely [2]. The sulfenyl chloride route provides a discrete, storable electrophilic building block whose reactivity can be independently characterized and deployed in stepwise syntheses; the oxidative one-pot approach merges oxidation and amination into a single operation without intermediate isolation [3].

Synthetic route architecture

Cross-study

Two-step: disulfide chlorinolysis to isolable –SCl; then amine

vs. one-pot oxidative coupling bypassing intermediate

Enables intermediate QC and divergent library synthesis

Suitable for quality-controlled stepwise syntheses

Evidence Dimension	Synthetic pathway architecture
Target Compound Data	Two-step process: (1) disulfide chlorinolysis to isolable sulfenyl chloride, (2) amine reaction
Comparator Or Baseline	One-pot oxidative coupling of MBT with amine (H₂O₂ + NaOCl system)
Quantified Difference	Process step count: 2 (target) vs. 1 (comparator); intermediate isolation: possible (target) vs. not possible (comparator)
Conditions	Organic solvent (n-hexane, CH₂Cl₂, CCl₄, benzene, toluene, chlorobenzene) for chlorinolysis; aqueous alkaline for oxidative coupling

Why This Matters

For process chemists requiring an isolated, analytically characterized electrophilic intermediate for quality control or divergent library synthesis, the sulfenyl chloride route is essential; the oxidative one-pot route is suitable only for direct sulfenamide production without intermediate validation.

• [1] Messer, W. E. U.S. Patent US2873277. Manufacture of N-alkyl- and N-cycloalkylbis(2-benzothiazolesulfen)amides. Filed 1959. View Source
• [2] Grabowski, S. et al. U.S. Patent US20040186322A1. Process for preparing storage-stable benzothiazolyl sulfenamides. Filed 2004. View Source
• [3] Koval, I. V. Synthesis and Properties of Sulfenyl Chlorides. Russian Chemical Reviews, 1995, 64(8), 731-751. Section 3.1. View Source

Functional Group Redox Differentiation: Sulfenyl Chloride (-SCl) vs. Sulfonyl Chloride (-SO₂Cl) and Thiol (-SH)

The -SCl group of 2-benzothiazolesulfenyl chloride occupies a distinct redox state between thiol (-SH) and sulfonyl chloride (-SO₂Cl) functionalities, with correspondingly distinct reactivity [1]. Sulfenyl chlorides undergo nucleophilic substitution at the sulfur atom to yield sulfenamides, whereas sulfonyl chlorides (-SO₂Cl) form sulfonamides, and thiols (-SH) act as nucleophiles rather than electrophiles [2]. This redox distinction is chemically absolute: a sulfonyl chloride cannot serve as a sulfenylating agent, nor can a thiol be substituted for electrophilic sulfenylation chemistry [3].

Redox state differentiation

Class-level

–SCl electrophilic substitution → sulfenamide; –SO₂Cl → sulfonamide; –SH → nucleophile

Only –SCl directly installs S–N linkage via electrophilic sulfenylation

Categorical product class difference mandates specific procurement

Evidence Dimension	Reaction type with amines
Target Compound Data	Electrophilic substitution at sulfur, yields sulfenamide
Comparator Or Baseline	2-Benzothiazolesulfonyl chloride (yields sulfonamide); 2-Mercaptobenzothiazole (acts as nucleophile)
Quantified Difference	Categorical product class difference (sulfenamide vs. sulfonamide vs. thioether)
Conditions	Reaction with primary or secondary amines under standard conditions

Why This Matters

Procurement of the correct sulfur oxidation state is non-negotiable for applications requiring sulfenamide (S-N) linkages; 2-benzothiazolesulfenyl chloride is the only benzothiazole derivative in this redox series that directly delivers the sulfenamide functionality via electrophilic substitution.

• [1] Koval, I. V. Synthesis and Properties of Sulfenyl Chlorides. Russian Chemical Reviews, 1995, 64(8), 731-751. View Source
• [2] Xu, X. et al. Synthesis of Benzothiazole-2-sulfonyl Chloride. Chinese Journal of Synthetic Chemistry. 2010. Abstract. View Source
• [3] ASTM International. ASTM D4818-21. Standard Classification for Rubber Compounding Materials—Vulcanization Accelerators. Section 3.1.1. 2021. View Source

2-Benzothiazolesulfenyl Chloride: Differentiated Application Scenarios & Procurement Decision Framework

Synthesis of N-Substituted Bis-Benzothiazolesulfenimides (Specialty Rubber Accelerator Precursors)

Researchers and process chemists synthesizing N-alkyl- or N-cycloalkyl-bis(2-benzothiazolesulfen)amides must use 2-benzothiazolesulfenyl chloride as the electrophilic sulfenylating reagent [10]. These bis-sulfenamides serve as slow-acting vulcanization accelerators with enhanced scorch safety in tire adhesive formulations, and their synthesis is not achievable via the more common oxidative coupling route starting from 2-mercaptobenzothiazole [11]. The sulfenyl chloride route is documented in patent literature as the definitive method for accessing this specific class of bis-sulfenamide accelerators [12].

Electrophilic Heterocycle Construction via Sulfenyl Halide Cyclization

In academic and medicinal chemistry laboratories constructing sulfur-containing fused heterocycles, 2-benzothiazolesulfenyl chloride enables electrophilic cyclization reactions with alkenes and alkynes [10]. As demonstrated with 3,3-dimethyl-1-butene, the compound undergoes additive cyclization with ring closure at the benzothiazole nitrogen, producing thiazolo-fused ring systems not accessible via alternative sulfenyl chloride scaffolds [11]. This application is uniquely served by the benzothiazole-2-sulfenyl chloride scaffold and cannot be replicated using pyrimidine-, pyridine-, or quinoline-derived sulfenyl chlorides [12].

Stepwise, Quality-Controlled Sulfenamide Library Synthesis

For medicinal chemistry campaigns or agrochemical discovery programs requiring diverse sulfenamide libraries with full intermediate characterization, 2-benzothiazolesulfenyl chloride provides a discrete, isolable electrophilic building block [10]. Unlike one-pot oxidative coupling methods that combine oxidation and amination without intermediate isolation, the sulfenyl chloride route enables batch-to-batch quality control via independent analytical characterization (NMR, LC-MS, titration) of the electrophile prior to amine diversification [11]. This stepwise approach is essential for reproducibility in regulated environments such as pharmaceutical process development and CRO-driven library synthesis [12].

Functional Group-Specific Sulfenylation Where Sulfonyl or Thiol Derivatives Fail

In synthetic sequences requiring installation of a sulfenamide (-S-N-) linkage rather than a sulfonamide (-SO₂-N-) or thioether (-S-C-), 2-benzothiazolesulfenyl chloride is the only benzothiazole derivative in the relevant oxidation state that can serve as the electrophilic sulfenylating agent [10]. Procurement of the sulfonyl chloride (CAS 2824-46-6) or mercaptobenzothiazole (CAS 149-30-4) as substitutes will result in incorrect product classes (sulfonamides or thioethers, respectively) that fail to meet the structural requirements of the target molecule [11]. This categorical functional group differentiation mandates compound-specific sourcing when sulfenamide formation is the intended transformation [12].

Application

Selection Property

Validation Focus

Bis-sulfenimide synthesis (specialty accelerator precursors)

Exclusive bis-sulfenamide formation pathway

Bis-sulfenamide structure verification; vulcanization delay context

Electrophilic heterocycle construction

Regioselective benzothiazole-fused ring formation

Cyclization regiochemistry and product scaffold uniqueness

Stepwise sulfenamide library synthesis

Isolable sulfenyl chloride intermediate for QC

Intermediate analytical characterization before amine diversification

Functional group-specific sulfenylation

Categorical redox state differentiation (–SCl vs. –SO₂Cl, –SH)

Product class confirmation (sulfenamide vs. sulfonamide vs. thioether)

• [1] Messer, W. E. U.S. Patent US2873277. Manufacture of N-alkyl- and N-cycloalkylbis(2-benzothiazolesulfen)amides. Filed 1959. View Source
• [2] ASTM International. ASTM D4818-21. Standard Classification for Rubber Compounding Materials—Vulcanization Accelerators. Section 3.1.1. 2021. View Source
• [3] Grabowski, S. et al. U.S. Patent US20040186322A1. Process for preparing storage-stable benzothiazolyl sulfenamides. Filed 2004. View Source
• [4] Frolova, N. G. et al. Sulfenyl Halides in the Synthesis of Heterocycles. 2. Cyclization in Reactions of Hetarenesulfenyl Chlorides with 3,3-Dimethyl-1-butene. Chemistry of Heterocyclic Compounds, 2005, 41(6), 734-741. View Source
• [5] Frolova, N. G. et al. Sulfenyl Halides in the Synthesis of Heterocycles. 2. Cyclization in Reactions of Hetarenesulfenyl Chlorides with 3,3-Dimethyl-1-butene. Chemistry of Heterocyclic Compounds, 2005, 41(6), 734-741. Scheme 2. View Source
• [6] Koval, I. V. Synthesis and Properties of Sulfenyl Chlorides. Russian Chemical Reviews, 1995, 64(8), 731-751. Section 4.2. View Source
• [7] Krizanovic, K. et al. Patent WO2004087666A1. Process of production of N-alkyl-2-benzthiazolylsulfeneimides. Filed 2004. View Source
• [8] Carr, E. L.; Smith, G. E. P. RESEARCH LABORATORIES THIAZOLESULFENAMIDES. Firestone Tire and Rubber Company. 1952. View Source
• [9] Messer, W. E. U.S. Patent US2873277. Manufacture of N-alkyl- and N-cycloalkylbis(2-benzothiazolesulfen)amides. Filed 1959. View Source
• [10] Koval, I. V. Synthesis and Properties of Sulfenyl Chlorides. Russian Chemical Reviews, 1995, 64(8), 731-751. View Source
• [11] Xu, X. et al. Synthesis of Benzothiazole-2-sulfonyl Chloride. Chinese Journal of Synthetic Chemistry. 2010. View Source
• [12] ASTM International. ASTM D4818-21. Standard Classification for Rubber Compounding Materials—Vulcanization Accelerators. 2021. View Source